Cas no 99953-33-0 (Methyl 3-bromo-2,2-difluoropropanoate)

• Product Name: Methyl 3-bromo-2,2-difluoropropanoate
• CAS No: 99953-33-0
• MF: C₄H₅BrF₂O₂
• MW: 202.982107877731
• CID: 2195948
• Update Time: 2023-08-07

Methyl 3-bromo-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2,2-difluoropropanoate
• Propanoic acid, 3-bromo-2,2-difluoro-, methyl ester
• Methyl 3-bromo-2,2-difluoropropionate

• Inchi： 1S/C4H5BrF2O2/c1-9-3(8)4(6,7)2-5/h2H2,1H3
• InChI Key： ZHPUJTGFHOCWAD-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Topological Polar Surface Area: 26.3